N-(3,4-dichlorophenyl)-2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14Cl2N4O3S/c1-22-15-14(16(25)23(2)17(22)26)12(5-6-20-15)27-8-13(24)21-9-3-4-10(18)11(19)7-9/h3-7H,8H2,1-2H3,(H,21,24)
• InChI Key: JCDHGOWOZWVRHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N4O3S
• Molecular Weight: 425.3 g/mol
• CAS No.: 923069-67-4

Description

N-(3,4-dichlorophenyl)-2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H14Cl2N4O3S and its molecular weight is 425.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound N-(3,4-dichlorophenyl)-2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide belongs to a class of compounds with complex heterocyclic structures. Research has focused on synthesizing related compounds and analyzing their structures. For example, studies have demonstrated the formation of heterocyclic derivatives of guanidine, highlighting the synthesis process and X-ray structure determination to understand the compound's configuration and potential applications in material science and pharmaceuticals (Banfield, Fallon, & Gatehouse, 1987). Similarly, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from precursors like visnaginone and khellinone, demonstrating anti-inflammatory and analgesic properties, indicating the potential for medical application (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Conformational Behavior and Applications

The conformational behavior of related compounds has been studied through reactions, X-ray analysis, and computer modeling, shedding light on the compound's stability and reactivity, which is crucial for developing pharmaceuticals and materials with specific properties (Kataev et al., 2021). This research provides insight into the molecular design and the creation of new compounds with tailored functionalities.

Antimicrobial and Anticonvulsant Activities

Compounds within this chemical class have been synthesized and evaluated for their antimicrobial and anticonvulsant activities. For instance, pyrimidinone and oxazinone derivatives have shown significant antimicrobial properties, indicating their potential as novel antibacterial and antifungal agents (Hossan et al., 2012). Additionally, S-acetamide derivatives of thiopyrimidine have been studied for their anticonvulsant effects, contributing to the development of new treatments for epilepsy (Severina et al., 2020).

Central Nervous System Depressant Activity

Research on derivatives of similar compounds has explored their potential as central nervous system depressants, offering a foundation for developing new sedatives or treatments for disorders involving CNS hyperactivity (Manjunath et al., 1997).